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Compound of Interest

Compound Name: Cobalt molybdate

Cat. No.: B081206 Get Quote

An In-depth Technical Guide to Cobalt Molybdate

Core Chemical Identifiers
Cobalt(II) molybdate is an inorganic compound with the chemical formula CoMoO₄.[1][2][3] It is

also known by other names including cobaltous molybdate, cobalt molybdenum oxide, and

molybdic acid cobalt(II) salt.[2][4][5] The compound is registered under the CAS Number

13762-14-6.[2][3][6]

Physicochemical Properties
Cobalt molybdate is typically a green powder or crystalline solid.[1][3][6] It is a key material in

various industrial and research applications due to its catalytic, magnetic, and electrochemical

properties.[7][8] A summary of its key quantitative properties is presented below.
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Property Value Source(s)

Molecular Formula CoMoO₄ [2][3][6][9]

Molecular Weight 218.87 g/mol [3][6][9]

Appearance
Green powder, needle-like

crystals
[1][3][4][6]

Density 4.7 g/cm³ at 20°C [1][3]

Melting Point 1040 °C [1][3]

Water Solubility 508 mg/L at 20°C [3]

Crystal Structure
Can exist in α-CoMoO₄ and β-

CoMoO₄ phases (monoclinic)
[8][10]

Synthesis Methodologies and Experimental
Protocols
Cobalt molybdate can be synthesized through various methods, including co-precipitation,

hydrothermal synthesis, and solid-state reactions.[10][11] The choice of method influences the

material's properties, such as crystal phase, particle size, and surface area.[11][12]

Logical Workflow for Cobalt Molybdate Synthesis
The general process for synthesizing cobalt molybdate, particularly via precipitation or

hydrothermal methods, follows a logical sequence from precursor selection to final material

characterization.

Precursor Preparation
Reaction Post-Processing

Cobalt Salt Solution
(e.g., Co(NO₃)₂ or CoCl₂)

Mixing & pH Adjustment

Molybdate Solution
(e.g., (NH₄)₆Mo₇O₂₄ or Na₂MoO₄)

Precipitation / Hydrothermal
Reaction @ Temp

Initiate
Reaction Filtering & Washing

(Remove Impurities)

Collect
Solid Drying

(e.g., 110-170°C)
Calcination / Annealing

(e.g., 250-700°C)
Final CoMoO₄

Product
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Caption: General workflow for the synthesis of cobalt molybdate.

Experimental Protocol 1: Co-Precipitation and
Calcination
This method, adapted from procedures for preparing cobalt molybdate catalysts, involves

precipitating a precursor from aqueous solutions followed by thermal treatment.[13]

Solution Preparation: Prepare an aqueous solution of a cobalt salt (e.g., cobalt nitrate,

Co(NO₃)₂) and a separate aqueous solution of a molybdenum compound (e.g., ammonium

heptamolybdate, (NH₄)₆Mo₇O₂₄).

Precipitation: Combine the two solutions at a controlled temperature (e.g., 60°C). Adjust the

pH of the combined solution to a value between 3.8 and 6.0 using ammonia to induce

precipitation of the cobalt molybdate precursor.[13]

Filtration and Washing: Filter the resulting precipitate from the solution. Wash the collected

solid thoroughly with deionized water to remove residual ions.

Drying: Dry the washed precipitate in an oven at a temperature between 110°C and 170°C.

[13]

Calcination: Heat the dried powder to a temperature between 250°C and 550°C for several

hours. This step converts the precursor into the crystalline CoMoO₄ phase. For catalyst

applications, the material may be shaped and then sintered at a higher temperature (500-

700°C).[13]

Experimental Protocol 2: Hydrothermal Synthesis
Hydrothermal methods are widely used to produce nanostructured cobalt molybdate with

controlled morphology.[11][12]

Precursor Solution: Dissolve a cobalt source (e.g., cobalt acetate) and a molybdenum source

(e.g., sodium molybdate) in deionized water. A precursor such as urea is often added, which

acts as a precipitating agent upon decomposition at elevated temperatures.[11]
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Hydrothermal Reaction: Transfer the precursor solution into a Teflon-lined stainless-steel

autoclave. Seal the autoclave and heat it to a temperature of around 220°C for 24-48 hours.

[11]

Cooling and Collection: Allow the autoclave to cool down to room temperature naturally.

Washing and Drying: Collect the resulting solid product by centrifugation or filtration. Wash it

multiple times with deionized water and ethanol to remove any unreacted precursors and

byproducts.

Final Product: Dry the final product in an oven, typically at a temperature around 60-80°C.

This method can yield nanostructures like nanorods, which have high surface area.[11]

Key Applications in Research and Development
Cobalt molybdate is a versatile material with significant applications in catalysis and growing

interest in materials science and biomedicine.

Catalysis
The primary application of cobalt molybdate is as a catalyst. It is particularly effective in

oxidation reactions. One key area of research is its use in advanced oxidation processes for

environmental remediation.[14] For example, CoMoO₄ can activate peroxymonosulfate (PMS)

to generate highly reactive sulfate (SO₄•⁻) and hydroxyl (•OH) radicals, which can efficiently

degrade persistent organic pollutants like 4-nitrophenol.[14] It has also been studied for its

performance in aerobic oxidative desulfurization of fuels.[15]
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Caption: Catalytic activation of PMS by CoMoO₄ for pollutant degradation.

Energy Storage
The nanostructured forms of cobalt molybdate, such as nanorods and nanowires, exhibit

excellent electrochemical properties, making them promising electrode materials for

supercapacitors.[11][12] These materials show high specific capacitance and good cycling

stability, which are critical for high-performance energy storage devices.[11][16]

Biomedical and Antimicrobial Applications
There is emerging research into the biological activities of cobalt molybdate. Studies have

investigated its potential as an antimicrobial agent.[7][17] Hydrated cobalt molybdate
(CoMoO₄·nH₂O) has demonstrated bactericidal performance against strains like

Staphylococcus aureus and Escherichia coli.[7][17] This suggests potential applications in

coatings for surfaces prone to microbial contamination.[17] However, some studies indicate
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that doping with other metals, like copper, can alter this activity.[7][18] Additionally, some

molybdenum complexes have been shown to have high in vitro cytotoxicity against human

cancer cell lines, pointing to a complex biological profile that requires further investigation for

any therapeutic development.[19]

Toxicology and Safety for Drug Development
When considering any material for applications that may involve biological contact, a thorough

understanding of its toxicity is critical.

Component Toxicity: The toxicity of cobalt molybdate is related to its components. Cobalt is

an essential element as part of vitamin B12, but excess exposure to inorganic cobalt can be

toxic.[5][20] Chronic ingestion may lead to cardiac and thyroid issues, while inhalation can

cause respiratory irritation.[20][21] Molybdenum poisoning in animal studies has been linked

to weight loss, anemia, and bone abnormalities.[21]

Compound-Specific Hazards: Cobalt molybdate is classified as toxic if swallowed and may

cause allergic skin reactions, serious eye irritation, and respiratory irritation.[21][22] It is also

suspected of causing cancer.[21]

Mechanism of Toxicity: The toxicity of cobalt is believed to involve oxidant-based processes

and the generation of free radicals, which can lead to cellular damage.[5] This mechanism is

a critical consideration in drug development, as it can be a source of both therapeutic effect

(in cytotoxic agents) and adverse side effects.
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Caption: Proposed toxicity pathway for excess cobalt ions in a cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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